Cas no 1021061-22-2 (N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide)

• Product Name: N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
• CAS No: 1021061-22-2
• Molecular Formula: C₈H₁₁N₃OS
• Molecular Weight: 197.257439851761
• CID: 6398340
• PubChem ID: 42139231

N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide Properties

Names and Identifiers

• N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
• N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide
• 1021061-22-2
• F5225-0419
• N-(6-methylsulfanylpyridazin-3-yl)propanamide
• N-(6-(methylthio)pyridazin-3-yl)propionamide
• AKOS024500925

• InChIKey： DSZBWPNZTYRCHG-UHFFFAOYSA-N
• Inchi： 1S/C8H11N3OS/c1-3-7(12)9-6-4-5-8(13-2)11-10-6/h4-5H,3H2,1-2H3,(H,9,10,12)
• SMILES： S(C)C1=CC=C(N=N1)NC(CC)=O

Computed Properties

• Exact Mass: 197.06228316g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.06228316g/mol
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides